Cas no 102-08-9 (1,3-diphenylthiourea)

1,3-Diphenylthiourea is an organic compound with the molecular formula C13H12N2S, characterized by its thiourea core flanked by two phenyl groups. This white to off-white crystalline solid is sparingly soluble in water but dissolves readily in organic solvents like ethanol and acetone. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and as a ligand in coordination chemistry. Its thiourea moiety enables chelation with metal ions, making it useful in analytical and catalytic applications. The compound exhibits stability under standard conditions and demonstrates consistent reactivity, ensuring reliable performance in synthetic workflows. Its well-defined structure facilitates precise modifications for tailored applications.
1,3-diphenylthiourea structure
1,3-diphenylthiourea structure
Product name:1,3-diphenylthiourea
CAS No:102-08-9
MF:C13H12N2S
MW:228.3128
MDL:MFCD00004921
CID:35169
PubChem ID:700999

1,3-diphenylthiourea Chemical and Physical Properties

Names and Identifiers

    • Thiocarbanilide
    • sym-Diphenylthiourea
    • N,N-Diphenylthiourea (sym.)
    • 1,3-Diphenylthiourea DPTU
    • N,N-Diphenylthiourea
    • N,N'Diphenylthiourea
    • 1,2-Diphenyl-2-thiourea
    • 1,3-Difenylthiomocovina
    • 1,3-diphenyl-2-thio-ure
    • 2-Fenylotiomocznik
    • N,N'-Diphenylthiourea
    • 1,3-Diphenyl-2-thiourea
    • s-Diphenylthiourea
    • 1,3-diphenylthiourea
    • N,N′-Diphenylthiourea
    • N,N′-Diphenylthiourea ,CP
    • DFT
    • DPTU
    • Activit
    • noccelerc
    • Anchoracel
    • usafek-245
    • vulkacitca
    • rhenocureca
    • Nocceler C
    • USAF ek-245
    • Diphenylthiourea
    • Sulfocarbanilide
    • Thiourea, N,N'-diphenyl-
    • Stabilisator C
    • Rhenocure CA
    • Vulkacit CA
    • s-Diphenylthiocarbamide
    • Thiourea, s-diphenyl-
    • Carbanilide, thio-
    • Thiokarbanilid
    • N,N'-Diphenylthiocarbamide
    • Thiourea, sym-diphenyl-
    • Thiokarbanilid [Czech]
    • 1,3-Diphenyl-thiourea
    • Diphenylthiourea (VAN)
    • Urea, 1,3-diphenyl-2-thio-
    • 1
    • Tox21_200269
    • Thiocarbanilid
    • WLN: SUYMR & MR
    • CS-W012992
    • SR-01000398108-1
    • AI3-00852
    • AKOS000119990
    • Q7784651
    • NSC28134
    • NSC-686
    • NSC-28134
    • N,N'-diphenylcarbamimidothioic acid
    • STR00839
    • NSC686
    • 1,3-diphenyl thiourea
    • 2-Fenylotiomocznik [Polish]
    • CAS-102-08-9
    • STL477533
    • Maybridge1_001676
    • E79450
    • N,N'-Diphenylthiourea, 98%
    • EC 203-004-2
    • Z45796174
    • InChI=1/C13H12N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16
    • SCHEMBL132620
    • NCGC00257823-01
    • DTXSID4026139
    • N,N'-Diphenylsulfourea
    • NCGC00091646-02
    • CHEMBL275260
    • SCHEMBL11116508
    • T0197
    • Diphenylthioharnstoff
    • SB80369
    • HSDB 2758
    • STK391325
    • N,N inverted exclamation marka-Diphenylthiourea
    • HY-W012276
    • NS00001772
    • CCRIS 5941
    • Urea, diphenylthio-
    • Diphenylsulfourea
    • EN300-16047
    • CHEBI:138412
    • MFCD00004921
    • NCGC00091646-01
    • syn-Diphenylthiourea
    • SR-01000398108
    • NSC 28134
    • Urea,3-diphenyl-2-thio-
    • F0020-1836
    • SYM-DIPHENYLTHIOUREA [MI]
    • BDBM50356174
    • 102-08-9
    • 9YCB5VR86Z
    • UNII-9YCB5VR86Z
    • W-108885
    • EINECS 203-004-2
    • CCG-235524
    • DTXCID306139
    • 1,3-Difenylthiomocovina [Czech]
    • N,N'-DIPHENYLTHIOUREA [HSDB]
    • Stabilizer C
    • HMS546E04
    • MDL: MFCD00004921
    • Inchi: 1S/C13H12N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16)
    • InChI Key: FCSHMCFRCYZTRQ-UHFFFAOYSA-N
    • SMILES: S=C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
    • BRN: 644277

Computed Properties

  • Exact Mass: 228.07200
  • Monoisotopic Mass: 228.072119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.2

Experimental Properties

  • Color/Form: Gray white powdery crystals.
  • Density: 1.32
  • Melting Point: 150.0 to 153.0 deg-C
  • Boiling Point: 50℃
  • Flash Point: 164.7°C
  • Refractive Index: 1.5700 (estimate)
  • Water Partition Coefficient: <0.01 g/100 mL at 19 ºC
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 56.15000
  • LogP: 3.64150
  • Solubility: It is easily soluble in ethanol and ether, but completely insoluble in water and carbon disulfide. Soluble in dimethylformamide, acetone, chloroform, benzene.
  • Merck: 3333
  • FEMA: 2397

1,3-diphenylthiourea Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H300
  • Warning Statement: P264,P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S36/37/39-S45-S24/25
  • RTECS:FE1225000
  • Hazardous Material Identification: T
  • TSCA:Yes
  • Safety Term:6.1
  • Packing Group:II
  • HazardClass:6.1
  • Toxicity:MLD orally in rabbits: 1.5 g/kg (Hanzlik, Irvine)
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Hazard Level:6.1
  • Risk Phrases:R25
  • Packing Group:II
  • PackingGroup:II

1,3-diphenylthiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-diphenylthiourea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-16047-2.5g
1,3-diphenylthiourea
102-08-9 95.0%
2.5g
$25.0 2025-03-21
BAI LING WEI Technology Co., Ltd.
392241-500G
N,N′-Diphenylthiourea, 98%
102-08-9 98%
500G
¥ 309 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N83340-100g
1,3-Diphenylthiourea
102-08-9
100g
¥44.0 2021-09-08
Life Chemicals
F0020-1836-0.25g
1,3-diphenylthiourea
102-08-9 95%+
0.25g
$18.0 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D106094-500g
1,3-diphenylthiourea
102-08-9 98%
500g
¥108.90 2023-09-03
TRC
D492125-10g
1,3-Diphenyl-2-thiourea
102-08-9
10g
$ 190.00 2023-09-07
TRC
D492125-1000mg
1,3-Diphenyl-2-thiourea
102-08-9
1g
$150.00 2023-05-18
Life Chemicals
F0020-1836-2.5g
1,3-diphenylthiourea
102-08-9 95%+
2.5g
$40.0 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D106094-25g
1,3-diphenylthiourea
102-08-9 98%
25g
¥29.90 2023-09-03
Enamine
EN300-16047-0.05g
1,3-diphenylthiourea
102-08-9 95.0%
0.05g
$19.0 2025-03-21

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